Cas no 649756-59-2 (Benzene, [2-butyl-1-(trifluoromethyl)-1-hexenyl]-)

• Product Name: Benzene, [2-butyl-1-(trifluoromethyl)-1-hexenyl]-
• CAS No: 649756-59-2
• MF: C₁₇H₂₃F₃
• MW: 284.35973572731
• CID: 410023
• PubChem ID: 71377632
• Update Time: 2025-04-19

Benzene, [2-butyl-1-(trifluoromethyl)-1-hexenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [2-butyl-1-(trifluoromethyl)-1-hexenyl]-
• (3-butyl-1,1,1-trifluorohept-2-en-2-yl)benzene
• DTXSID60800265
• 649756-59-2

• Inchi： 1S/C17H23F3/c1-3-5-10-14(11-6-4-2)16(17(18,19)20)15-12-8-7-9-13-15/h7-9,12-13H,3-6,10-11H2,1-2H3
• InChI Key： BTQNHZLLGZPDSR-UHFFFAOYSA-N
• SMILES： FC(/C(/C1C=CC=CC=1)=C(\CCCC)/CCCC)(F)F

Computed Properties

• Exact Mass: 284.17529
• Monoisotopic Mass: 284.17518522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0